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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025

Technical Guide: Physical Properties of 2-
Hydrazinopyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
hydrazinopyridine, a versatile heterocyclic compound with significant applications in medicinal
chemistry and organic synthesis. The data and methodologies presented herein are intended to

support research and development activities by providing reliable physical constants and
procedural insights.

Quantitative Physical Properties

The physical properties of 2-hydrazinopyridine have been determined by various sources.
The following table summarizes the key quantitative data for easy reference and comparison.
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Property Value Source(s)
Melting Point 41-44 °C [1112113114]
43-47 °C [5]

44-48 °C [6]

44.5-46.0 °C [7]

47 °C [8]

Boiling Point 90-92 °C at 1 mmHg [1112114]
185 °C at 140 mmHg [6][7][8]

Molecular Formula CsH7Ns [516]1[719]
Molecular Weight 109.13 g/mol [111416171

White to light beige low melting
solid, Crystals or crystalline

Appearance ) [516]1[71[10]
mass, White to yellow to

orange powder

Purity (Assay) > 97% (GC), 98% [LI31A1516]17]

Experimental Protocols

Accurate determination of physical properties is crucial for compound identification and purity
assessment.[5][7] The following sections detail the standard methodologies for measuring the
melting and boiling points of organic compounds like 2-hydrazinopyridine.

Melting Point Determination

The melting point is a critical indicator of a compound's purity, with pure crystalline solids
typically exhibiting a sharp melting range of 0.5-1.0°C.[7] Impurities tend to lower and broaden
the melting range.[7]

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]
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o Capillary tubes (sealed at one end)[8]

e Thermometer

e Heating medium (e.g., oil bath or metal block)[7]
Procedure:

e Sample Preparation: A small amount of finely powdered, dry 2-hydrazinopyridine is
introduced into a capillary tube to a height of 1-2 mm.[6][8] The tube is tapped gently to pack
the sample at the sealed end.[6]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[8] This assembly is then placed in the heating bath of the
melting point apparatus.[7]

o Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per
minute, especially when approaching the expected melting point.[5][7] Constant stirring of
the heating medium is necessary for uniform temperature distribution.[8]

o Observation and Recording: The temperature at which the first drop of liquid appears (t1) and
the temperature at which the entire sample becomes a clear liquid (t2) are recorded.[6] The
melting point is reported as the range t1 - t2.[8] For high accuracy, multiple determinations
are recommended.[7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9] It is an important physical constant for liquid compounds.
Since the boiling point is pressure-dependent, the pressure at which it is measured must
always be reported.[9]

Apparatus:
e Thiele tube or similar heating apparatus[3]

o Small test tube (fusion tube)[11]
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o Capillary tube (sealed at one end)[11]
e Thermometer

e Heating medium (e.g., mineral oil)
Procedure (Micro Method):

o Sample Preparation: A few milliliters of the liquid sample are placed into a small test tube.
[11]

o Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its
open end submerged in the liquid.[2][11] The test tube is then attached to a thermometer.

e Heating: The assembly is heated gently and uniformly in a Thiele tube.[2] As the temperature
rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[12]

o Observation and Recording: Heating continues until a rapid and continuous stream of
bubbles emerges from the capillary tube.[2][12] At this point, heating is discontinued. The
liquid will begin to cool. The temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube is recorded as the boiling point.[12]

Synthesis and Purification

A common laboratory-scale synthesis of 2-hydrazinopyridine involves the reaction of 2-
chloropyridine with hydrazine hydrate.[13]

Procedure:
e A solution of 2-chloropyridine is added to an excess of hydrazine hydrate.[13]

e The reaction mixture is heated, for instance at 100°C for 48 hours, with progress monitored
by thin-layer chromatography (TLC).[13]

e Upon completion, the mixture is diluted with water and extracted with a suitable organic
solvent like ethyl acetate.[13]
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e The combined organic phases are dried over an anhydrous salt (e.g., sodium sulfate) and
the solvent is removed under reduced pressure to yield the product.[13]

 Purification can be achieved by vacuum distillation or recrystallization from a solvent mixture
such as ether/hexane.[2]

Visualization of Physical States

The following diagram illustrates the relationship between the physical state of 2-
hydrazinopyridine and temperature under atmospheric pressure, highlighting the phase
transitions at its melting and boiling points.

Phase Transitions of 2-Hydrazinopyridine

. Melting Point (~44-48 °C) . Boiling Point
Solid State - > Liquid State > > Gaseous State

Click to download full resolution via product page

Caption: Logical flow of 2-hydrazinopyridine's phase transitions with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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